Cas no 1276109-86-4 (4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine)

• Product Name: 4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine
• CAS No: 1276109-86-4
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 4827070
• Update Time: 2025-10-29

4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromoimidazo[1,2-a]pyridin-3-yl)morpholine
• imidazo[1,2-a]pyridine,6-bromo-3-(4-morpholinyl)-
• 4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine

• Inchi： 1S/C11H12BrN3O/c12-9-1-2-10-13-7-11(15(10)8-9)14-3-5-16-6-4-14/h1-2,7-8H,3-6H2
• InChI Key： ICPOMELTPNZWCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=C(N2C=1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8

Additional information on 4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine

Research Brief on 4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine (CAS: 1276109-86-4): Recent Advances and Applications

4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine (CAS: 1276109-86-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in targeting protein kinases, GPCRs, and other biologically relevant targets, making it a promising candidate for therapeutic development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. The study emphasized the compound's role as a key intermediate in the development of kinase inhibitors, particularly for targeting aberrant signaling pathways in cancer. Structural modifications of the morpholine and imidazopyridine moieties were shown to enhance binding affinity and selectivity for specific kinase targets, such as PI3K and mTOR.

In addition to its kinase inhibitory properties, recent research has investigated the compound's potential in modulating G protein-coupled receptors (GPCRs). A 2022 Nature Chemical Biology paper reported that derivatives of 4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine exhibited high affinity for adenosine A2A receptors, suggesting applications in neurodegenerative diseases and inflammation. The study utilized computational docking and molecular dynamics simulations to elucidate the binding interactions, providing a foundation for further optimization.

Another area of interest is the compound's utility in PROTAC (Proteolysis Targeting Chimera) technology. A 2023 ACS Chemical Biology study demonstrated that 4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine-based PROTACs effectively degraded oncogenic proteins, such as BRD4, in leukemia cell lines. The researchers attributed this activity to the compound's ability to recruit E3 ubiquitin ligases, highlighting its potential as a modular tool for targeted protein degradation.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine derivatives. A 2023 review in Drug Discovery Today noted that issues such as metabolic stability and bioavailability need to be addressed through further structural modifications. However, the compound's versatility and demonstrated biological activity position it as a valuable asset in the drug discovery pipeline.

In conclusion, 4-(6-Bromoimidazo[1,2-a]pyridin-3-yl)morpholine (CAS: 1276109-86-4) represents a multifaceted scaffold with broad applications in chemical biology and medicinal chemistry. Ongoing research continues to uncover its potential in targeting diverse biological pathways, paving the way for novel therapeutic strategies. Future studies should focus on optimizing its drug-like properties and expanding its applicability to other disease areas.